Tert-butyl N-[(2-oxo-6-oxaspiro[3.4]octan-7-yl)methyl]carbamate

• IUPAC Name: tert-butyl N-[(2-oxo-6-oxaspiro[3.4]octan-7-yl)methyl]carbamate
• InChI: InChI=1S/C13H21NO4/c1-12(2,3)18-11(16)14-7-10-6-13(8-17-10)4-9(15)5-13/h10H,4-8H2,1-3H3,(H,14,16)
• InChI Key: KTQUOXLHDKLKRF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NCC1CC2(CC(=O)C2)CO1
• Molecular Formula: C13H21NO4
• Molecular Weight: 255.31 g/mol

Description

“Tert-butyl N-[(2-oxo-6-oxaspiro[3.4]octan-7-yl)methyl]carbamate” is a chemical compound with the molecular formula C13H21NO4. It is also known by its IUPAC name, tert-butyl ( (2-oxo-6-oxaspiro [3.4]octan-7-yl)methyl)carbamate.

Molecular Structure Analysis

The molecular structure of this compound can be represented by the InChI code: 1S/C13H21NO4/c1-12(2,3)18-11(16)14-7-10-6-13(8-17-10)4-9(15)5-13/h10H,4-8H2,1-3H3,(H,14,16). This indicates that the molecule contains a spirocyclic structure, which is a type of cyclic compound where two rings share a single atom.

Physical And Chemical Properties Analysis

The molecular weight of this compound is 255.31. The physical form of this compound is liquid.

Scientific Research Applications

Synthesis and Chemical Reactions

• Preparation and Diels‐Alder Reaction : Tert-butyl carbamates like tert-butyl N-[(2-oxo-6-oxaspiro[3.4]octan-7-yl)methyl]carbamate are utilized in the preparation and Diels‐Alder reactions of furans, contributing to advancements in organic synthesis (Padwa, Brodney, & Lynch, 2003).
• Asymmetric Mannich Reaction : These carbamates are involved in asymmetric Mannich reactions, a pivotal process in the synthesis of chiral compounds (Yang, Pan, & List, 2009).

Crystallography and Structural Analysis

• Isomorphous Crystal Structures : Such compounds are part of the isostructural family, assisting in understanding the structural aspects of crystals via hydrogen and halogen bonds (Baillargeon et al., 2017).

Chemical Synthesis and Derivation

• Synthetic Routes for Novel Compounds : Tert-butyl carbamates provide a basis for the synthesis of novel compounds, especially for exploring chemical spaces complementary to existing structures (Meyers et al., 2009).

Hydrogen Bond Analysis

• Study of Hydrogen Bonds : Research on carbamate derivatives, including tert-butyl carbamates, offers insights into the nature of hydrogen bonds and their role in molecular architecture (Das et al., 2016).

Safety and Hazards

This compound is associated with several hazard statements, including H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), and using protective gloves/protective clothing/eye protection/face protection (P280).